Cas no 123172-86-1 (Methanesulfonic acid, trifluoro-, 1-isoquinolinyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 1-isoquinolinyl ester
• CAS No: 123172-86-1
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 1214580
• PubChem ID: 14360974
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 1-isoquinolinyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 1-isoquinolinyl ester
• isoquinolin-1-yl trifluoromethanesulfonate
• 1-(trifluoromethanesulfonyloxy)isoquinoline
• 1-(Trifluoromethylsulfonyloxy)-isoquinoline
• 1-isoquinolinyl trifluoromethanesulfonate
• 1-isoquinolyl trifluoromethanesulfonate
• isoquinolinyl triflate
• SCHEMBL6638222
• LKRXPWBAEDPVJK-UHFFFAOYSA-N
• DTXSID10559352
• 1-trifluorometh-ylsulfonyloxyisoquinoline
• 123172-86-1

• Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-8-4-2-1-3-7(8)5-6-14-9/h1-6H
• InChI Key： LKRXPWBAEDPVJK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 277.00200
• Monoisotopic Mass: 277.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.64000
• LogP: 3.54400